7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol

• IUPAC Name: 7,8,8,8-tetrafluoro-7-(trifluoromethyl)octan-1-ol
• InChI: InChI=1S/C9H13F7O/c10-7(8(11,12)13,9(14,15)16)5-3-1-2-4-6-17/h17H,1-6H2
• InChI Key: GQUBVUFBTNFEHA-UHFFFAOYSA-N
• Canonical SMILES: C(CCCO)CCC(C(F)(F)F)(C(F)(F)F)F
• Molecular Formula: C9H13F7O
• DSSTOX Substance ID: DTXSID80896302
• Molecular Weight: 270.19 g/mol
• CAS RN: 220469-13-6

Description

7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol (TFMFO) is a fluorinated alcohol compound with a unique structure and properties. It is composed of a carbon backbone with four fluorine atoms attached to it. It has a wide range of applications in the fields of chemistry and biochemistry, including synthesis, catalysis, and drug delivery.

Scientific Research Applications

Electrophilic Fluorination

• Fluorination Agents : 7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol and similar compounds have been utilized as electrophilic fluorinating agents in organic synthesis. Selectfluor™ F-TEDA-BF4, a related compound, is highlighted for its role in introducing fluorine into organic molecules, a vital process in various synthetic applications (Singh & Shreeve, 2004).

Supramolecular Chemistry

• Inclusion Complexes : Studies have explored the formation of inclusion complexes with similar bicyclic compounds in chiral environments. This has applications in understanding molecular interactions and designing specific molecular arrangements (Mieusset et al., 2004).

Photophysical Studies

• Optical Limiting : Compounds like (octaaryltetraazaporphyrinato)indium(III) complexes, which can be synthesized using similar fluorinated compounds, have been investigated for their optical limiting properties. This is significant for developing materials that can protect against intense light sources (Vagin et al., 2003).

Chemical Reactions and Catalysis

• Versatile Mediator or Catalyst : Certain fluorinated compounds, akin to 7,8,8,8-Tetrafluoro-7-(trifluoromethyl)octan-1-ol, have been used as catalysts or mediators in various organic reactions, including heterocyclic ring formations and regioselective ring openings. This demonstrates their versatility in facilitating a range of chemical transformations (Stavber, 2011).

Structural Analysis and Thermodynamics

• Self-Association Studies : The self-association characteristics of similar compounds in various states, like liquid or in solutions, have been investigated. Such studies are crucial for understanding molecular interactions and properties in different environments (Iwahashi et al., 1993).